Cas no 1417461-75-6 (2,2,2-trifluoro-1-[3-fluoro-4-(trifluoromethoxy)phenyl]ethanone)

• Product Name: 2,2,2-trifluoro-1-[3-fluoro-4-(trifluoromethoxy)phenyl]ethanone
• CAS No: 1417461-75-6
• MF: C₉H₃F₇O₂
• MW: 276.10774731636
• MDL: MFCD22688460
• CID: 5189662
• Update Time: 2026-03-05

2,2,2-trifluoro-1-[3-fluoro-4-(trifluoromethoxy)phenyl]ethanone Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-[3-fluoro-4-(trifluoromethoxy)phenyl]ethanone

• MDL： MFCD22688460
• Inchi： 1S/C9H3F7O2/c10-5-3-4(7(17)8(11,12)13)1-2-6(5)18-9(14,15)16/h1-3H
• InChI Key： SPSUJMUYTFIBSD-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(OC(F)(F)F)C(F)=C1)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2,2-trifluoro-1-[3-fluoro-4-(trifluoromethoxy)phenyl]ethanone

Introduction to 2,2,2-trifluoro-1-[3-fluoro-4-(trifluoromethoxy)phenyl]ethanone (CAS No. 1417461-75-6)

2,2,2-trifluoro-1-[3-fluoro-4-(trifluoromethoxy)phenyl]ethanone, identified by its CAS number 1417461-75-6, is a fluorinated aromatic ketone that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms, which can significantly influence its electronic distribution, metabolic stability, and interactions with biological targets.

The structural framework of 2,2,2-trifluoro-1-[3-fluoro-4-(trifluoromethoxy)phenyl]ethanone consists of a central ketone group flanked by a trifluoromethyl-substituted phenyl ring and a fluoro-substituted para-methoxyphenyl moiety. The presence of these fluorine atoms not only enhances the lipophilicity of the molecule but also introduces specific steric and electronic effects that can modulate its binding affinity and selectivity. Such features make it a valuable scaffold for designing novel therapeutic agents.

In recent years, the pharmaceutical industry has increasingly focused on the development of fluorinated compounds due to their improved pharmacokinetic profiles, such as enhanced bioavailability and prolonged half-life. The incorporation of fluorine atoms into drug molecules can also lead to increased metabolic stability by resisting oxidative degradation. This has led to the exploration of various fluorinated ketones as potential intermediates or active ingredients in drug discovery.

One of the most compelling aspects of 2,2,2-trifluoro-1-[3-fluoro-4-(trifluoromethoxy)phenyl]ethanone is its potential application in the synthesis of biologically active molecules. For instance, researchers have investigated its utility as a precursor in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The electron-withdrawing nature of the trifluoromethyl group and the electron-donating methoxy group in the phenyl ring can fine-tune the electronic properties of the molecule, making it an ideal candidate for selective targeting of specific enzymatic activities.

Recent studies have highlighted the role of fluorinated aromatic ketones in modulating immune responses. Specifically, derivatives of 2,2,2-trifluoro-1-[3-fluoro-4-(trifluoromethoxy)phenyl]ethanone have been shown to exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. This aligns with the growing interest in immunomodulatory therapies for conditions such as autoimmune diseases and chronic inflammation. The structural diversity offered by this compound allows for further derivatization to optimize its pharmacological profile.

The agrochemical sector has also benefited from the exploration of fluorinated compounds like 2,2,2-trifluoro-1-[3-fluoro-4-(trifluoromethoxy)phenyl]ethanone. Fluorinated intermediates are often employed in the synthesis of pesticides and herbicides due to their improved efficacy and environmental stability. The resistance-breaking properties associated with fluorinated agrochemicals make them particularly valuable in managing pest resistance to conventional treatments.

The synthesis of 2,2,2-trifluoro-1-[3-fluoro-4-(trifluoromethoxy)phenyl]ethanone involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts acylation followed by functional group transformations such as halogenation and methylation. Advanced techniques such as flow chemistry have been employed to enhance scalability and reproducibility in the synthesis process.

In conclusion, 1417461-75-6 represents a promising compound with diverse applications across pharmaceuticals and agrochemicals. Its unique structural features and biological potential make it a subject of ongoing research interest. As our understanding of fluorinated chemistry continues to evolve, 1417461-75-6 is likely to play an increasingly significant role in the development of next-generation therapeutics and crop protection agents.